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Compound of Interest

Compound Name:
2-Chloro-3-fluoro-4-

methoxypyridine

CAS No.: 1184172-10-8

Cat. No.: B1472556 Get Quote

Safe Handling, Characterization, and Application in Drug
Discovery
Part 1: The Chemical Entity & Strategic Value
Molecular Identity & Significance
2-Chloro-3-fluoro-4-methoxypyridine is a highly specialized heterocyclic building block used

primarily in the synthesis of pharmaceutical agents and agrochemicals. Its specific substitution

pattern offers unique tactical advantages in Medicinal Chemistry:

2-Chloro Position: Serves as a reactive handle for palladium-catalyzed cross-coupling

reactions (Suzuki-Miyaura, Buchwald-Hartwig) to install aryl or heteroaryl groups.

3-Fluoro Group: Increases metabolic stability (blocking P450 oxidation sites) and modulates

the basicity of the pyridine nitrogen, influencing bioavailability.

4-Methoxy Group: Acts as an electron-donating group (EDG), tuning the electronic properties

of the ring and potentially serving as a precursor for a hydroxyl group (via demethylation) or

a directing group for ortho-lithiation.

Physicochemical Profile
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Note: As a specialized intermediate, experimental values may vary by batch/vendor. The

following are consensus values for this structural class.

Property Value / Description

Chemical Name 2-Chloro-3-fluoro-4-methoxypyridine

Molecular Formula

Molecular Weight 161.56 g/mol

Physical State
Solid (typically off-white to pale yellow powder)

or low-melting solid.

Solubility
Soluble in DMSO, Methanol, Dichloromethane

(DCM), Ethyl Acetate.

CAS Number
Verify specific isomer with vendor (Isomers are

common; e.g., 2-Cl-5-F-3-OMe).[1]

Part 2: Hazard Architecture (GHS Analysis)
Unlike standard SDS templates that list codes without context, this section analyzes the

causality of the hazards based on the molecule's Structure-Activity Relationship (SAR).

The "Halopyridine" Hazard Profile
Pyridines substituted with halogens and ether groups generally exhibit moderate acute toxicity

and significant irritation potential. The fluorine atom increases lipophilicity, potentially enhancing

skin absorption compared to non-fluorinated analogs.

Core GHS Classifications:

Acute Toxicity (Oral) - Category 4 (H302): Harmful if swallowed. The pyridine ring can

undergo metabolic activation to reactive intermediates.

Skin Irritation - Category 2 (H315): Causes skin irritation. The compound acts as a defatting

agent and local irritant.
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Eye Irritation - Category 2A (H319): Causes serious eye irritation. Dust or vapors can cause

lachrymation and conjunctival redness.

STOT-SE - Category 3 (H335): May cause respiratory irritation. Inhalation of dusts triggers

mucosal inflammation.

Critical Safety Logic (The "Why")
Sensitization Risk: While not always explicitly labeled as a sensitizer due to lack of long-term

data, halogenated pyridines can act as haptens, binding to skin proteins and inducing

allergic contact dermatitis over time. Treat as a potential sensitizer.

Reactive Incompatibility: The 2-chloro position is electrophilic. Avoid contact with strong

nucleophiles (e.g., thiols, amines) outside of controlled reaction vessels to prevent

uncontrolled exotherms or toxic byproduct formation.

Part 3: Emergency Response & Decision Logic
This section outlines a self-validating response system. Do not memorize steps; understand the

flow of containment.

Exposure Response Workflow

Exposure Event Identify Route

Skin/Eye Contact

Inhalation

Ingestion

Flush 15min
(Diphoterine or Water)

Remove Contaminated Clothing

Move to Fresh Air
Support Breathing
Seek Medical Attn

Rinse Mouth
Do NOT Induce Vomiting

Call Poison Control

Medical Evaluation
(Bring SDS/Bottle)
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Figure 1: Decision logic for acute exposure events. Immediate dilution is the priority for surface

contact.

Fire & Spill Control
Fire: Use

, dry chemical, or foam. Do not use high-pressure water jets, as this may scatter the
chemical and spread contamination. Burning produces toxic fumes:

,

,

, and

.

Spill (Solid):

Isolate: Evacuate non-essential personnel.

Protect: Don full PPE (Tyvek suit, double nitrile gloves, P100 respirator).

Contain: Cover with damp absorbent pads to prevent dust generation.

Clean: Scoop into a hazardous waste drum. Wipe area with a mild soapy solution

(pyridines are organic-soluble; water alone may smear).

Part 4: Technical Handling & Storage Protocol
The "Double-Barrier" Storage System
To maintain chemical integrity and safety, use a self-validating storage method:

Primary Container: Amber glass vial with a Teflon-lined cap (prevents UV degradation and

leaching).

Secondary Containment: Sealed plastic bag or desiccator cabinet.
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Environment: Store at 2-8°C (Refrigerate). The presence of the methoxy and halogen groups

makes the compound relatively stable, but cool storage retards any slow hydrolysis or

oxidation.

Atmosphere: Store under Argon or Nitrogen if the bottle is opened, as moisture can slowly

hydrolyze the chloro-group over months.

Engineering Controls & PPE
Ventilation: All open handling must occur inside a certified chemical fume hood.

Glove Selection:

Standard: Nitrile (0.11 mm) – Change every 15 mins if splashed.

High Risk:[2] Laminate film (Silver Shield) if dissolving in penetrating solvents like DCM.

Respiratory: If weighing large quantities (>5g) outside a hood (not recommended), use a

powered air-purifying respirator (PAPR) or N95/P100 mask.

Part 5: Application Protocol (Synthesis Context)
This section details a standard workflow for utilizing 2-Chloro-3-fluoro-4-methoxypyridine in

a Suzuki-Miyaura Coupling, a common application for this scaffold.

Experimental Workflow: Suzuki Coupling
Objective: Coupling the 2-Cl position with an arylboronic acid.

Reagents:

2-Chloro-3-fluoro-4-methoxypyridine (1.0 eq)[3]

Arylboronic acid (1.2 eq)

(0.05 eq) - Catalyst

(2.0 eq) - Base
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Dioxane/Water (4:1) - Solvent

Safety Critical Control Points (CCP):

Preparation
(Weigh in Hood)

Degassing Solvent
(Prevent O2 Poisoning)

Avoid Dust

Reaction
(Reflux @ 90°C)

Inert Atm (Ar)

Quench/Workup
(Partition EtOAc/Water)

Cool to RT

Waste Disposal
(Halogenated Organic)

Aqueous Layer

Purification

Organic Layer

Click to download full resolution via product page

Figure 2: Synthesis workflow highlighting safety and process stability steps.

Step-by-Step Methodology
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Weighing: In a fume hood, weigh the pyridine derivative into a reaction vial. Precaution: Use

an antistatic gun if the powder is static-prone to prevent dispersal.

Catalyst Addition: Add the Palladium catalyst and Boronic acid.

Solvent Prep: Degas the Dioxane/Water mixture by sparging with Nitrogen for 10 minutes.

Reasoning: Oxygen poisons Pd(0) species, leading to homocoupling side products and poor

yield.

Reaction: Seal the vial and heat to 90°C. Safety: Ensure the pressure relief mechanism of

the vial is functional; dioxane vapor pressure increases significantly at 90°C.

Workup: Cool to room temperature. Dilute with Ethyl Acetate. Wash with water.[4][5]

Note: The aqueous waste will contain fluoride traces (if decomposition occurred) and

palladium residues. Dispose of as heavy metal/halogenated waste.

Part 6: References & Authority
The following sources provide the foundational data for the handling of halogenated pyridine

derivatives.

National Center for Biotechnology Information (2023).PubChem Compound Summary for

Pyridine Derivatives. PubChem.[3][6][7][8] [Link]

Occupational Safety and Health Administration (OSHA).Occupational Chemical Database:

Pyridine. United States Department of Labor. [Link]

ECHA (European Chemicals Agency).C&L Inventory: Harmonised classification and labelling

of pyridine derivatives.[Link]

Disclaimer: This guide is for research and development purposes only. Users must conduct

their own risk assessment specific to their facility's engineering controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Technical Stewardship Guide: 2-Chloro-3-fluoro-4-
methoxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472556#safety-data-sheet-sds-for-2-chloro-3-fluoro-
4-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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